Cas no 100371-41-3 (Carbamic acid, methyl-,2-hydroxy-3-(o-methoxyphenoxy)propyl ester (6CI))

Carbamic acid, methyl-,2-hydroxy-3-(o-methoxyphenoxy)propyl ester (6CI) structure
100371-41-3 structure
Product Name:Carbamic acid, methyl-,2-hydroxy-3-(o-methoxyphenoxy)propyl ester (6CI)
CAS No:100371-41-3
MF:C12H17NO5
MW:255.267083883286
CID:192691
PubChem ID:57833
Update Time:2025-04-19

Carbamic acid, methyl-,2-hydroxy-3-(o-methoxyphenoxy)propyl ester (6CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, methyl-,2-hydroxy-3-(o-methoxyphenoxy)propyl ester (6CI)
    • [2-hydroxy-3-(2-methoxyphenoxy)propyl] N-methylcarbamate
    • 1,2-Propanediol, 3-(o-methoxyphenoxy)-, methylcarbamate
    • 100371-41-3
    • CARBAMIC ACID, METHYL-, 2-HYDROXY-3-(o-METHOXYPHENOXY)PROPYL ESTER
    • 2-Hydroxy-3-(2-methoxyphenoxy)propyl hydrogen methylcarbonimidate
    • 3-(o-Methoxyphenoxy)-2-hydroxypropyl N-methylcarbamate
    • BRN 3361207
    • DTXSID20905447
    • Inchi: 1S/C12H17NO5/c1-13-12(15)18-8-9(14)7-17-11-6-4-3-5-10(11)16-2/h3-6,9,14H,7-8H2,1-2H3,(H,13,15)
    • InChI Key: ISICZGLMNYHTGE-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1OC)CC(COC(NC)=O)O

Computed Properties

  • Exact Mass: 255.11071
  • Monoisotopic Mass: 255.110673
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 77

Experimental Properties

  • Density: 1.194
  • Boiling Point: 441.9°Cat760mmHg
  • Flash Point: 221.1°C
  • Refractive Index: 1.52
  • PSA: 77.02
  • LogP: 0.99530

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